Cis-3-(2,2-Dichloroethenyl)-N,N-diethyl-2,2-dimethylcyclopropanecarboxamide
Overview
Description
“Cis-3-(2,2-Dichloroethenyl)-N,N-diethyl-2,2-dimethylcyclopropanecarboxamide” is a chemical compound that is used in the synthesis of pyrethroid insecticides . This compound exhibits both geometrical and optical isomerism, with four isomers being designated (+)-cis, (-)-cis, (+)-trans, and (-)-trans . Among these isomers, the (+)-cis isomer yields the most efficacious esters .
Synthesis Analysis
The synthesis of this compound involves a process to prepare 3-(2,2-dichloroethenyl)-2,2-dimethylcyclopropanecarboxylic acid enriched with the (+)-cis isomer . The commercial processes for making the acid generate racemic mixtures of the cis and trans isomers . An economical process for separating from such mixtures acid enriched in the desired (+)-cis isomer is needed . This separation generally has been effected in two stages .Molecular Structure Analysis
The molecular formula of “this compound” is C10 H15 Cl2 N O . The molecular weight of this compound is 236.138 .properties
IUPAC Name |
(1S,3S)-3-(2,2-dichloroethenyl)-N,N-diethyl-2,2-dimethylcyclopropane-1-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19Cl2NO/c1-5-15(6-2)11(16)10-8(7-9(13)14)12(10,3)4/h7-8,10H,5-6H2,1-4H3/t8-,10-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WHWOTZXPOONDLK-PSASIEDQSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)C1C(C1(C)C)C=C(Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCN(CC)C(=O)[C@H]1[C@H](C1(C)C)C=C(Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19Cl2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(R)-[1-(Chloromethyl)propyl]benzene](/img/structure/B568936.png)
![N-[6-[[(1S)-5,12-Dihydroxy-10-methoxy-3,6,11-trioxo-2,4-dihydro-1H-tetracen-1-yl]oxy]-3-hydroxy-2-methyloxan-4-yl]-2,2,2-trifluoroacetamide](/img/structure/B568939.png)
